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Compound of Interest

Compound Name: 3,3-Dimethyl-2-oxobutanal

Cat. No.: B1267635

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, immediate safety and logistical information for the
proper disposal of 3,3-Dimethyl-2-oxobutanal, ensuring compliance with safety regulations
and minimizing environmental impact.

Key Safety and Hazard Information

3,3-Dimethyl-2-oxobutanal is classified under the Globally Harmonized System (GHS) with
the following hazard statements.[1] Understanding these hazards is paramount to safe
handling and disposal.

GHS Classification:

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

» H335: May cause respiratory irritation.[1]

Personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and
a lab coat, should be worn at all times when handling this chemical. All handling should be
performed in a well-ventilated area or a chemical fume hood.
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Quantitative Data for 3,3-Dimethyl-2-oxobutanal

A summary of the key physical and chemical properties of 3,3-Dimethyl-2-oxobutanal is
provided in the table below for easy reference.

Property Value

Molecular Formula C6H1002

Molecular Weight 114.14 g/mol [1]
Boiling Point 128.2°C at 760 mmHg
Flash Point 34.4°C

Density 0.935 g/cm?3

Procedural Steps for Proper Disposal

The primary disposal method for 3,3-Dimethyl-2-oxobutanal is to send it to an approved
waste disposal plant.[2][3] Adherence to national and local regulations is mandatory.[2][3] The
following step-by-step protocol outlines the procedure for the safe disposal of this chemical.

Experimental Protocol: Waste Collection and Disposal
e Segregation of Waste:
o Do not mix 3,3-Dimethyl-2-oxobutanal waste with other waste streams.[2][3]

o Keep itin its original or a compatible, properly labeled container.[2][3][4] The container
must be in good condition, not leaking, and have a secure cap.[5]

e Labeling of Waste Container:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"3,3-Dimethyl-2-oxobutanal”.

o Include the approximate concentration and quantity of the waste.

o Indicate the date when the waste was first added to the container.
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o Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated, and cool hazardous
waste accumulation area.[2][3]

o Store it away from heat, sparks, open flames, and other sources of ignition.[3]

o Ensure the storage area has secondary containment to prevent the spread of material in
case of a spill.

o Disposal of Empty Containers:
o Thoroughly empty the original container of all contents.

o The first rinse of the container with a suitable solvent (e.g., acetone or ethanol) must be
collected and disposed of as hazardous waste.[4]

o For containers of highly toxic chemicals, the first three rinses must be collected as
hazardous waste.[4]

o After thorough rinsing and air-drying, obliterate or remove the original label before
disposing of the container as solid waste.[4]

» Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.

o Complete any required hazardous waste disposal forms provided by your EHS
department.[5]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 3,3-Dimethyl-2-
oxobutanal.
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Caption: Workflow for the safe disposal of 3,3-Dimethyl-2-oxobutanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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